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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,12-Dodecanediol is a versatile long-chain diol that is increasingly utilized in cosmetic and

dermatological formulations. Its unique molecular structure, featuring a twelve-carbon aliphatic

chain with hydroxyl groups at both ends, imparts a range of desirable properties. These

application notes provide a comprehensive overview of the multifaceted role of 1,12-
Dodecanediol, including its functions as a moisturizing agent, emollient, formulation stabilizer,

and preservative booster. Detailed experimental protocols are provided to enable researchers

to evaluate its efficacy and incorporate it into novel cosmetic and therapeutic products.

Key Applications in Cosmetic Formulations
1,12-Dodecanediol offers several key benefits in skincare and cosmetic products:

Enhanced Skin Hydration: As a humectant, 1,12-Dodecanediol attracts and binds water to

the stratum corneum, the outermost layer of the skin, leading to improved skin hydration.[1]

[2]

Emollient Properties: Its long carbon chain provides excellent emollient properties, helping to

soften and smooth the skin by filling in the spaces between corneocytes.[1] This contributes

to a more pleasant skin feel and texture in creams and lotions.[1][2]
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Formulation Stabilizer: 1,12-Dodecanediol can act as a stabilizer in emulsions, contributing

to the overall stability and shelf-life of cosmetic products.[1]

Preservative Booster: It exhibits antimicrobial properties and can be used to boost the

efficacy of traditional preservatives, allowing for the use of lower concentrations of these

agents and potentially reducing the risk of skin sensitization.

Precursor for Surfactants and Emulsifiers: This diol can also serve as a building block in the

synthesis of various surfactants and emulsifiers used in a wide range of personal care

products.[3][4]

Data Presentation
The following tables are provided as templates for summarizing quantitative data from the

experimental protocols outlined below.

Table 1: Skin Hydration Efficacy of a Formulation Containing 1,12-Dodecanediol

Time Point

Formulation with
X% 1,12-
Dodecanediol
(Corneometer
Units)

Placebo
Formulation
(Corneometer
Units)

% Increase in
Hydration (vs.
Placebo)

Baseline (T0) Insert Value Insert Value -

1 Hour (T1) Insert Value Insert Value Calculate Value

4 Hours (T4) Insert Value Insert Value Calculate Value

8 Hours (T8) Insert Value Insert Value Calculate Value

24 Hours (T24) Insert Value Insert Value Calculate Value

Table 2: Effect of a Formulation Containing 1,12-Dodecanediol on Transepidermal Water Loss

(TEWL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.chemimpex.com/products/33391
https://www.nbinno.com/article/pharmaceutical-intermediates/enhancing-product-performance-the-role-of-112-dodecanediol-in-lubricants-and-surfactants-vt
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-1-12-dodecanediol-as-a-polymer-chain-extender-in-high-performance-materials-yw
https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Point

Formulation with
X% 1,12-
Dodecanediol
(g/m²/h)

Placebo
Formulation
(g/m²/h)

% Reduction in
TEWL (vs. Placebo)

Baseline (T0) Insert Value Insert Value -

1 Hour (T1) Insert Value Insert Value Calculate Value

4 Hours (T4) Insert Value Insert Value Calculate Value

8 Hours (T8) Insert Value Insert Value Calculate Value

24 Hours (T24) Insert Value Insert Value Calculate Value

Table 3: Antimicrobial Efficacy of 1,12-Dodecanediol (Minimum Inhibitory Concentration - MIC)

Microorganism ATCC Strain Number
MIC of 1,12-Dodecanediol
(µg/mL)

Staphylococcus aureus e.g., 6538 Insert Value

Pseudomonas aeruginosa e.g., 9027 Insert Value

Escherichia coli e.g., 8739 Insert Value

Candida albicans e.g., 10231 Insert Value

Aspergillus brasiliensis e.g., 16404 Insert Value

Experimental Protocols
Protocol 1: In-Vivo Evaluation of Skin Moisturization
Objective: To quantify the effect of a cosmetic formulation containing 1,12-Dodecanediol on

skin surface hydration.

Materials:

Corneometer® (e.g., CM 825, Courage + Khazaka)
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Test formulation containing a specified concentration of 1,12-Dodecanediol

Placebo formulation (without 1,12-Dodecanediol)

Volunteer panel with normal to dry skin

Methodology:

Volunteer Acclimatization: Volunteers should acclimate in a room with controlled temperature

(20-22°C) and humidity (40-60%) for at least 30 minutes before measurements.

Test Area Demarcation: Mark out two equivalent test areas on the volar forearm of each

volunteer.

Baseline Measurement: Take baseline skin hydration readings from both test areas using the

Corneometer®.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to

one area and the placebo to the other.

Post-Application Measurements: Take Corneometer® readings at specified time points (e.g.,

1, 4, 8, and 24 hours) after product application.

Data Analysis: Calculate the mean Corneometer® values for each formulation at each time

point. The percentage increase in hydration can be calculated relative to the placebo.

Workflow for Skin Moisturization Evaluation

Preparation Execution Analysis

Volunteer Acclimatization Test Area Demarcation Baseline Measurement (Corneometer) Product Application (Test & Placebo) Post-Application Measurements Data Collection Statistical Analysis Report Generation

Click to download full resolution via product page

Caption: Workflow for in-vivo skin moisturization assessment.
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Protocol 2: Evaluation of Transepidermal Water Loss
(TEWL)
Objective: To assess the effect of a formulation containing 1,12-Dodecanediol on the skin's

barrier function by measuring TEWL.

Materials:

Tewameter® (e.g., TM 300, Courage + Khazaka)

Test formulation containing a specified concentration of 1,12-Dodecanediol

Placebo formulation

Volunteer panel

Methodology:

Volunteer Acclimatization: As in Protocol 1.

Test Area Demarcation: As in Protocol 1.

Baseline Measurement: Measure baseline TEWL from both test areas using the

Tewameter®.

Product Application: Apply the test and placebo formulations as described in Protocol 1.

Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 4, 8, and

24 hours) after application.

Data Analysis: Calculate the mean TEWL values. A reduction in TEWL indicates an

improvement in the skin's barrier function.

Protocol 3: Determination of Antimicrobial Efficacy
(Challenge Test)
Objective: To evaluate the preservative effectiveness of a cosmetic formulation containing 1,12-
Dodecanediol. This protocol is based on the principles of the USP <51> and ISO 11930
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challenge tests.

Materials:

Test formulation with 1,12-Dodecanediol

Cultures of specified microorganisms (e.g., S. aureus, P. aeruginosa, E. coli, C. albicans, A.

brasiliensis)

Sterile containers

Incubator

Plating media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

Methodology:

Inoculum Preparation: Prepare standardized inoculums of the test microorganisms.

Inoculation: Inoculate separate samples of the cosmetic product with each test

microorganism to achieve a final concentration of 10^5 to 10^6 CFU/mL for bacteria and

10^4 to 10^5 CFU/mL for yeast and mold.

Incubation: Store the inoculated products at a specified temperature (e.g., 20-25°C).

Sampling and Plating: At specified intervals (e.g., 7, 14, and 28 days), remove aliquots from

each inoculated sample and determine the number of viable microorganisms by plate count.

Evaluation: Compare the microbial counts at each interval to the initial inoculated count. The

formulation is considered adequately preserved if it meets the log reduction criteria specified

in the relevant standard (e.g., for bacteria, not less than a 2.0 log reduction from the initial

count at 14 days, and no increase from the 14-day count at 28 days).

Workflow for Antimicrobial Efficacy Challenge Test
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Caption: Workflow of a cosmetic preservative challenge test.
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Mechanism of Action: Skin Barrier Enhancement
1,12-Dodecanediol contributes to the integrity of the skin barrier through a multi-faceted

mechanism. As a humectant, it draws moisture from the dermis to the epidermis and binds it

within the stratum corneum. As an emollient, it integrates into the lipid matrix of the stratum

corneum, which is primarily composed of ceramides, cholesterol, and free fatty acids. This

helps to fill the gaps between corneocytes, reinforcing the barrier and reducing transepidermal

water loss. While the precise molecular interactions are a subject of ongoing research, it is

hypothesized that the long aliphatic chain of 1,12-Dodecanediol can interact with the lipid

bilayers, potentially influencing their organization and fluidity to enhance barrier function.[5]

Diagram of Skin Barrier Enhancement by 1,12-Dodecanediol
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Caption: Functional roles of 1,12-Dodecanediol in skin barrier enhancement.

Conclusion
1,12-Dodecanediol is a highly effective and multifunctional ingredient for cosmetic and

dermatological formulations. Its ability to enhance skin hydration, provide emollience, stabilize

formulations, and boost preservative systems makes it a valuable component for a wide range

of products. The protocols provided herein offer a framework for the systematic evaluation of its

benefits, enabling the development of innovative and efficacious skincare solutions. Further

research into its specific molecular interactions with the stratum corneum will continue to

elucidate its full potential in promoting skin health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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